AMG9678

• Molecular Formula: C20H18F6N2O
• Molecular Weight: 416.4 g/mol
• InChI: InChI=1S/C20H18F6N2O/c1-12(19(21,22)23)27-18(29)28-11-10-13-4-2-3-5-16(13)17(28)14-6-8-15(9-7-14)20(24,25)26/h2-9,12,17H,10-11H2,1H3,(H,27,29)/t12-,17+/m0/s1
• InChIKey: OGMWZDQYXGKSBP-YVEFUNNKSA-N

AMG9678 TRPM8 Antagonist Potency and Selectivity Profile

AMG9678 is a potent, selective, orally active antagonist of the transient receptor potential melastatin 8 (TRPM8) ion channel, a cold- and menthol-activated thermosensor implicated in pain, thermoregulation, and cancer. In a systematic head-to-head characterization of five chemically distinct Amgen TRPM8 antagonists, AMG9678 inhibited menthol-induced rat TRPM8 activation with an IC₅₀ of 31.2 ± 8.3 nM and cold‑induced activation with an IC₅₀ of 6.2 ± 1.9 nM [1]. It exhibited selectivity over TRPA1 (IC₅₀ = 0.6 μM) and no detectable activity at TRPV1, TRPV3, or TRPV4 at concentrations up to 20 μM [1]. AMG9678 also demonstrated the longest plasma half‑life (7.6 h) among the five in‑class compounds evaluated [1].

TRPM8 inhibition studies using menthol or cold activation assays

Selectivity profiling over TRPA1, TRPV1, TRPV3, TRPV4

Sustained exposure models supporting extended target engagement

• [1] Gavva NR, Davis C, Lehto SG, Rao S, Wang W, Zhu DX. Transient receptor potential melastatin 8 (TRPM8) channels are involved in body temperature regulation. Mol Pain. 2012;8:36. DOI: 10.1186/1744-8069-8-36. View Source

Why TRPM8 Antagonists Are Not Interchangeable

TRPM8 antagonists exhibit divergent pharmacological profiles even within a single chemotype series. Direct comparative data show that AMG9678, AMG8788, AMG0635, AMG2850, and Compound 496 differ significantly in TRPM8 potency (menthol IC₅₀ range: 25.8–156 nM), cold‑activation potency (5.5–16 nM), TRPA1 selectivity (0.6 to >20 μM), and plasma half‑life (2.8–7.6 h) [1]. Substituting one antagonist for another without accounting for these differences can alter in vivo exposure, target engagement duration, and off‑target liability, compromising experimental reproducibility and therapeutic relevance [1]. The following quantitative evidence guide documents exactly where AMG9678 sits relative to its closest structural and functional analogs, enabling data‑driven selection.

Potency divergence Menthol/cold IC₅₀ values vary broadly among Amgen TRPM8 antagonists; direct substitution may shift target engagement levels.

Off-target profile TRPA1 and TRPV1 selectivity differs significantly across analogs; replacing the tool compound could introduce confounded pharmacology.

Exposure duration Plasma half-life varies more than 2‑fold within the series; in vivo exposure duration may not replicate without validation.

• [1] Gavva NR, Davis C, Lehto SG, Rao S, Wang W, Zhu DX. Transient receptor potential melastatin 8 (TRPM8) channels are involved in body temperature regulation. Mol Pain. 2012;8:36. DOI: 10.1186/1744-8069-8-36. View Source

AMG9678 vs. Closest TRPM8 Antagonist Analogs

Menthol-Activated TRPM8 Antagonism Potency vs. AMG8788

AMG9678 is approximately 2‑fold more potent than AMG8788 in inhibiting menthol‑induced TRPM8 activation. In aequorin luminescence assays in CHO cells stably expressing rat TRPM8, AMG9678 yielded an IC₅₀ of 31.2 ± 8.3 nM, compared to 63.2 ± 31.7 nM for AMG8788 [1]. This potency advantage reduces the concentration required for maximal target engagement, which is critical when receptor occupancy must be achieved at tolerated doses.

Menthol IC₅₀ vs. AMG8788

Direct comparison

AMG9678 IC₅₀ = 31.2 ± 8.3 nM AMG8788 IC₅₀ = 63.2 ± 31.7 nM 2.0‑fold difference

Reported menthol-activation antagonism comparison; supports target engagement context.

Rat TRPM8, aequorin assay; menthol stimulation.

Evidence Dimension	TRPM8 antagonism potency (menthol activation)
Target Compound Data	IC₅₀ = 31.2 ± 8.3 nM
Comparator Or Baseline	AMG8788: IC₅₀ = 63.2 ± 31.7 nM
Quantified Difference	AMG9678 is 2.0‑fold more potent
Conditions	Aequorin luminescence assay; CHO cells expressing rat TRPM8; menthol activation [1]

Why This Matters

Higher potency at the target translates to lower compound requirements per experiment and potentially wider therapeutic windows in in vivo models.

• [1] Gavva NR, Davis C, Lehto SG, Rao S, Wang W, Zhu DX. Transient receptor potential melastatin 8 (TRPM8) channels are involved in body temperature regulation. Mol Pain. 2012;8:36. DOI: 10.1186/1744-8069-8-36. View Source

TRPA1 and TRPV1 Off-Target Selectivity vs. Compound 496

Although Compound 496 is slightly more potent at TRPM8 (menthol IC₅₀ = 25.8 nM), it exhibits meaningful off‑target activity at TRPA1 (IC₅₀ = 5.6 μM) and TRPV1 (IC₅₀ = 4.3 μM). AMG9678 maintains a cleaner selectivity profile with TRPA1 IC₅₀ = 0.6 μM and no detectable TRPV1 inhibition up to 20 μM, providing a >33‑fold selectivity window over TRPA1 and >640‑fold over TRPV1, compared to only ~4.6‑fold and ~6‑fold for Compound 496, respectively [1].

Selectivity vs. Compound 496

Direct comparison

TRPA1: AMG9678 IC₅₀ 0.6 μM, Compound 496 5.6 μM TRPV1: >20 μM vs. 4.3 μM >33‑fold / >640‑fold selectivity for AMG9678

Reported selectivity window supports off-target risk assessment; Compound 496 shows higher TRPA1/TRPV1 liability.

Aequorin; rat TRPA1 (AITC), TRPV1 (capsaicin).

Evidence Dimension	Selectivity over TRPA1 and TRPV1
Target Compound Data	TRPA1 IC₅₀ = 0.6 μM; TRPV1 IC₅₀ > 20 μM (>33‑fold and >640‑fold selective over TRPM8)
Comparator Or Baseline	Compound 496: TRPA1 IC₅₀ = 5.6 μM (4.6‑fold selective); TRPV1 IC₅₀ = 4.3 μM (6‑fold selective)
Quantified Difference	AMG9678 shows 9.3‑fold better selectivity over TRPA1 and >100‑fold better selectivity over TRPV1 vs. Compound 496
Conditions	Aequorin luminescence; CHO cells expressing rat TRPA1 (AITC activation) or TRPV1 (capsaicin activation) [1]

Why This Matters

Cleaner selectivity reduces confounding off‑target pharmacology in pain and thermoregulation studies where TRPA1 and TRPV1 are co‑expressed.

• [1] Gavva NR, Davis C, Lehto SG, Rao S, Wang W, Zhu DX. Transient receptor potential melastatin 8 (TRPM8) channels are involved in body temperature regulation. Mol Pain. 2012;8:36. DOI: 10.1186/1744-8069-8-36. View Source

Plasma Half-Life and Sustained Target Coverage vs. In-Class Compounds

AMG9678 exhibited the longest plasma half‑life (T₁/₂) of all five Amgen TRPM8 antagonists evaluated in rats. The reported T₁/₂ values are: AMG9678 = 7.6 h; AMG8788 = 6.7 h; AMG2850 = 3.5 h; Compound 496 = 3.4 h; AMG0635 = 2.8 h [1]. The 7.6 h half‑life of AMG9678 is 2.2‑fold longer than the next closest analog (AMG8788) and 2.7‑fold longer than the series average (approximately 2.8–3.5 h excluding AMG8788).

Plasma t₁/₂ ranking

Ranked set

AMG9678: 7.6 h (longest) AMG8788: 6.7 h AMG2850: 3.5 h Compound 496: 3.4 h AMG0635: 2.8 h

Reported half-life ranking supports sustained exposure model context; AMG9678 ranked highest in tested set.

Male SD rats, oral administration.

Evidence Dimension	Plasma half-life (T₁/₂) in rats
Target Compound Data	T₁/₂ = 7.6 h
Comparator Or Baseline	AMG8788 (6.7 h), AMG2850 (3.5 h), Compound 496 (3.4 h), AMG0635 (2.8 h)
Quantified Difference	AMG9678 T₁/₂ is 2.0‑ to 2.7‑fold longer than the other compounds
Conditions	Male Sprague-Dawley rats; oral administration; plasma concentration measured over time [1]

Why This Matters

A longer half‑life supports once‑daily dosing regimens and sustained target engagement in chronic in vivo disease models, reducing animal handling and dosing variability.

• [1] Gavva NR, Davis C, Lehto SG, Rao S, Wang W, Zhu DX. Transient receptor potential melastatin 8 (TRPM8) channels are involved in body temperature regulation. Mol Pain. 2012;8:36. DOI: 10.1186/1744-8069-8-36. View Source

Repeat-Dosing Thermoregulatory Adaptation Profile

AMG9678 is the only TRPM8 antagonist within the Amgen series for which repeat‑dosing attenuation of the hypothermic response has been quantitatively characterized. Upon once‑daily oral administration of AMG9678 (30 mg/kg) for four consecutive days, the magnitude of body temperature (Tb) decrease was significantly attenuated: 0.52 °C on Day 1 vs. 0.30 °C, 0.30 °C, and 0.29 °C on Days 2, 3, and 4, respectively (p < 0.001 for Day 1 vs. each subsequent day) [1]. No equivalent repeat‑dosing data exist for AMG8788, AMG0635, AMG2850, or Compound 496 in the same study.

Repeat‑dosing ΔTb

Unique dataset

Day 1: -0.52 °C Days 2‑4: -0.29 to -0.30 °C p

Reported attenuation profile informs repeat-dosing thermoregulation study design.

30 mg/kg p.o. × 4 days; radiotelemetry.

Cold IC₅₀ comparison

Direct comparison

AMG9678: 6.2 ± 1.9 nM AMG8788: 16 ± 14 nM AMG2850: 7.3 nM (SD NA) 2.6‑fold more potent vs. AMG8788

Reported cold-activation antagonism context; supports cold allodynia model endpoint assessment.

10 °C stimulation, rat TRPM8 aequorin assay.

Evidence Dimension	Body temperature decrease attenuation upon repeat dosing
Target Compound Data	AMG9678: Day 1 ΔTb = -0.52°C; Days 2-4 ΔTb = -0.29 to -0.30°C (p < 0.001)
Comparator Or Baseline	AMG8788, AMG0635, AMG2850, Compound 496: no repeat‑dosing attenuation data available
Quantified Difference	Unique dataset; 42–44% reduction in Tb effect after Day 1 sustained through Day 4
Conditions	Male Sprague-Dawley rats; 30 mg/kg p.o. once daily × 4 days; radiotelemetry Tb recording [1]

Why This Matters

The documented attenuation profile informs experimental design for chronic pain or thermoregulation studies where sustained target modulation without progressive hypothermia is desirable.

• [1] Gavva NR, Davis C, Lehto SG, Rao S, Wang W, Zhu DX. Transient receptor potential melastatin 8 (TRPM8) channels are involved in body temperature regulation. Mol Pain. 2012;8:36. DOI: 10.1186/1744-8069-8-36. View Source

Cold-Activation Blockade Potency vs. AMG2850 and AMG8788

AMG9678 shows enhanced potency in blocking cold‑induced (10 °C) TRPM8 activation relative to the less potent Amgen antagonists. Against cold activation, AMG9678 IC₅₀ = 6.2 nM vs. AMG2850 (IC₅₀ = 7.3 nM, although note the absence of SD for AMG2850) and AMG8788 (IC₅₀ = 16 nM) [1]. In a rank‑order comparison, AMG9678 is the second most potent antagonist of cold‑activated TRPM8 after AMG0635 (IC₅₀ = 5.5 nM) within the series, but with a markedly longer half‑life.

Cold IC₅₀ comparison

Direct comparison

AMG9678: 6.2 ± 1.9 nM AMG8788: 16 ± 14 nM AMG2850: 7.3 nM (SD NA) 2.6‑fold more potent vs. AMG8788

Reported cold-activation antagonism context; supports cold allodynia model endpoint assessment.

10 °C stimulation, rat TRPM8 aequorin assay.

Evidence Dimension	TRPM8 cold activation blockade potency
Target Compound Data	IC₅₀ = 6.2 ± 1.9 nM
Comparator Or Baseline	AMG8788 (16 ± 14 nM); AMG2850 (7.3 nM, SD NA); AMG0635 (5.5 ± 3.4 nM)
Quantified Difference	2.6‑fold more potent than AMG8788; comparable to AMG2850 and AMG0635
Conditions	Aequorin luminescence; CHO cells expressing rat TRPM8; cold activation at 10°C [1]

Why This Matters

Enhanced cold‑activation blockade combined with long half‑life makes AMG9678 particularly suitable for studies of cold allodynia and cold‑evoked pain where tonic suppression of the cold sensor is required.

• [1] Gavva NR, Davis C, Lehto SG, Rao S, Wang W, Zhu DX. Transient receptor potential melastatin 8 (TRPM8) channels are involved in body temperature regulation. Mol Pain. 2012;8:36. DOI: 10.1186/1744-8069-8-36. View Source

AMG9678 Optimal Research Application Scenarios

Chronic Pain Models with Once-Daily Dosing

AMG9678’s 7.6 h plasma half‑life—the longest among in‑class Amgen TRPM8 antagonists—supports once‑daily oral dosing in rat chronic pain models such as neuropathic or inflammatory pain, minimizing animal stress from repeated handling while maintaining sustained target engagement [1]. This pharmacokinetic advantage directly reduces compound consumption in multi‑day studies.

Thermoregulation Studies Free of TRPA1/TRPV1 Crosstalk

With >33‑fold selectivity over TRPA1 and no detectable TRPV1 activity at concentrations up to 20 μM, AMG9678 is the preferred TRPM8 antagonist when the experimental readout must be attributed exclusively to TRPM8 blockade, avoiding confounding contributions from TRPA1 or TRPV1 pathways [1]. Compound 496, despite slightly higher TRPM8 potency, carries significantly greater off‑target liability at achievable in vivo concentrations.

Repeat-Dosing Protocols for Adaptive Thermoregulation

AMG9678 is the only Amgen TRPM8 antagonist with published, quantitative repeat‑dosing data demonstrating a 42–44% attenuation of the initial hypothermic effect that stabilizes from Day 2 onward [1]. This makes it the compound of choice for experiments designed to assess compensatory thermoregulatory mechanisms, receptor desensitization, or tachyphylaxis upon sustained TRPM8 antagonism.

Cold Allodynia and Cold-Evoked Pain Models

AMG9678 inhibits cold‑induced (10 °C) TRPM8 activation with an IC₅₀ of 6.2 nM, surpassing AMG8788 by 2.6‑fold and matching the potency of the shorter‑half‑life compounds AMG0635 and AMG2850 [1]. This potency in suppressing the physiologically relevant cold stimulus, combined with its long half‑life, positions AMG9678 as a well‑balanced tool compound for studying cold hypersensitivity mechanisms.

Application

Selection Property

Validation Focus

Sustained target engagement in chronic pain models

Extended plasma half-life context

Verify sustained TRPM8 occupancy over dosing interval

Thermoregulation studies without TRPA1/TRPV1 crosstalk

Selectivity window over TRPA1/TRPV1

Confirm absence of confounding off-target responses

Repeat-dosing adaptive thermoregulation protocols

Characterized hypothermic attenuation profile

Monitor body temperature adaptation across dosing days

Cold allodynia and cold-evoked pain research

Potent cold-activation blockade

Assess cold‑stimulus suppression in relevant behavioral models

• [1] Gavva NR, Davis C, Lehto SG, Rao S, Wang W, Zhu DX. Transient receptor potential melastatin 8 (TRPM8) channels are involved in body temperature regulation. Mol Pain. 2012;8:36. DOI: 10.1186/1744-8069-8-36. View Source